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Compound of Interest

Compound Name: 3-DL-Cpa-OH

Cat. No.: B1346257 Get Quote

An in-depth exploration of the synthesis, mechanism of action, experimental applications, and

safety protocols for the potent tryptophan hydroxylase inhibitor.

Abstract
DL-4-Chlorophenylalanine (PCPA) is a critical pharmacological tool for researchers in

neuroscience and drug development. As a potent and irreversible inhibitor of tryptophan

hydroxylase, the rate-limiting enzyme in serotonin biosynthesis, PCPA allows for the selective

depletion of serotonin in both central and peripheral nervous systems. This technical guide

provides a comprehensive overview of PCPA, including its chemical properties, mechanism of

action, detailed experimental protocols for its use in creating animal models of serotonin

depletion, and essential safety and handling information. The guide is intended for researchers,

scientists, and drug development professionals seeking to utilize PCPA in their studies.

Core Properties of DL-4-Chlorophenylalanine
DL-4-Chlorophenylalanine is a synthetic derivative of the amino acid phenylalanine. Its

chemical and physical properties are crucial for its handling, formulation, and biological activity.
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Property Value

IUPAC Name 2-amino-3-(4-chlorophenyl)propanoic acid

Synonyms p-Chlorophenylalanine, Fenclonine

CAS Number 7424-00-2

Molecular Formula C₉H₁₀ClNO₂

Molecular Weight 199.63 g/mol

Appearance White to off-white crystalline powder

Melting Point >240 °C (decomposes)[1]

Solubility
Slightly soluble in water. Soluble in 1N HCl (50

mg/mL).

Storage Store at room temperature.

Mechanism of Action: Irreversible Inhibition of
Tryptophan Hydroxylase
The primary pharmacological effect of PCPA is the irreversible inhibition of tryptophan

hydroxylase (TPH), the enzyme that catalyzes the first and rate-limiting step in the biosynthesis

of serotonin (5-hydroxytryptamine, 5-HT).

The Serotonin Synthesis Pathway
Serotonin is synthesized from the essential amino acid L-tryptophan. TPH hydroxylates L-

tryptophan to form 5-hydroxytryptophan (5-HTP), which is then decarboxylated by aromatic L-

amino acid decarboxylase (AADC) to produce serotonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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